3-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]propanoic acid

• Molecular Formula: C8H11NO3S
• Molecular Weight: 201.25 g/mol
• IUPAC Name: 3-[(4,5-dimethyl-1,3-oxazol-2-yl)sulfanyl]propanoic acid
• InChI: InChI=1S/C8H11NO3S/c1-5-6(2)12-8(9-5)13-4-3-7(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key: NIAHNJWALRMITM-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=N1)SCCC(=O)O)C

Description

3-[(4,5-Dimethyl-1,3-oxazol-2-yl)sulfanyl]propanoic acid, commonly known as DMTS, is a thiol-containing amino acid derivative. It has been widely studied for its potential applications in various scientific fields, including biochemistry, pharmacology, and materials science.

Mechanism Of Action

DMTS acts as a thiol-containing amino acid derivative, which can interact with proteins and enzymes in various ways. It can form disulfide bonds with cysteine residues in proteins, which can affect protein structure and function. It can also act as a reducing agent, which can reduce disulfide bonds in proteins and enzymes. Additionally, DMTS can act as a scavenger of reactive oxygen species, which can protect cells from oxidative stress.
Biochemical and Physiological Effects:
DMTS has been shown to have various biochemical and physiological effects. In vitro studies have shown that DMTS can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It can also inhibit the activity of acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. In vivo studies have shown that DMTS can improve cognitive function in animal models of Alzheimer's disease. DMTS has also been shown to have antioxidant and anti-inflammatory effects, which can protect cells from oxidative stress and inflammation.

Advantages And Limitations For Lab Experiments

DMTS has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized in high purity. It can be used as a building block for the synthesis of novel materials, such as metal-organic frameworks. However, DMTS also has some limitations. It is relatively expensive compared to other amino acid derivatives, which can limit its use in large-scale experiments. Additionally, DMTS can form disulfide bonds with cysteine residues in proteins, which can affect protein structure and function.

Future Directions

There are several future directions for the study of DMTS. In biochemistry, DMTS can be used to study the role of thiol-containing amino acids in protein structure and function. In pharmacology, DMTS can be further investigated for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, DMTS can be used as a building block for the synthesis of novel materials with specific properties, such as catalytic activity or gas adsorption. Additionally, the development of new synthetic methods for DMTS can improve its availability and reduce its cost.

Synthesis Methods

DMTS can be synthesized by the reaction of 2-amino-4,5-dimethylthiazole with 3-bromopropionic acid in the presence of a base. The reaction yields DMTS as a white solid with a melting point of 107-109°C. The purity of the synthesized product can be confirmed by NMR spectroscopy and HPLC.

Scientific Research Applications

DMTS has been extensively studied for its potential applications in various scientific fields. In biochemistry, DMTS has been used as a thiol-containing amino acid derivative to study protein structure and function. In pharmacology, DMTS has been investigated for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, DMTS has been used as a building block for the synthesis of novel materials, such as metal-organic frameworks.